Cas no 2098128-32-4 (1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 2098128-32-4
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• CID: 5193686
• Update Time: 2025-06-28

1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 1-(cyclopropylmethyl)-3-(2-thienyl)-
• 1-(Cyclopropylmethyl)-3-(thiophen-2-yl)-1h-pyrazole-5-carboxamide
• 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C12H13N3OS/c13-12(16)10-6-9(11-2-1-5-17-11)14-15(10)7-8-3-4-8/h1-2,5-6,8H,3-4,7H2,(H2,13,16)
• InChI Key： DBEHRHCAKXHDJU-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C(C(N)=O)=CC(C2SC=CC=2)=N1

Additional information on 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

Professional Introduction to Compound with CAS No. 2098128-32-4 and Product Name: 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

The compound CAS No. 2098128-32-4 and the product name 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide represent a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both cyclopropylmethyl and thiophen-2-yl substituents in the pyrazole core suggests a unique set of pharmacological properties that make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research, driven by their diverse biological activities and structural versatility. The pyrazole scaffold, in particular, has been extensively studied for its role as a key pharmacophore in various therapeutic agents. The incorporation of a thiophene ring into the pyrazole framework enhances the compound's potential to interact with biological targets, thereby expanding its pharmacological spectrum.

The 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide molecule exhibits a complex arrangement of functional groups, which contributes to its unique chemical and biological properties. The cyclopropylmethyl group, known for its steric hindrance and lipophilicity, may influence the compound's solubility and membrane permeability, while the thiophen-2-yl moiety is recognized for its ability to modulate enzyme activity and receptor binding. These features collectively position this compound as a versatile tool for exploring new therapeutic avenues.

Recent studies have highlighted the importance of structural diversity in drug discovery, emphasizing that subtle modifications in molecular architecture can significantly alter biological activity. The 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide compound aligns with this trend by offering a structurally distinct entity that can be further optimized for specific pharmacological targets. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules designed to interact with proteins and enzymes involved in disease pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the sophistication of modern chemical techniques but also underscore the compound's feasibility for large-scale production if needed.

Beyond its synthetic significance, the 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide compound has shown promise in preliminary pharmacological evaluations. In vitro assays have indicated potential activity against various biological targets, including enzymes and receptors implicated in inflammatory responses, cancer progression, and neurodegenerative disorders. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors that can modulate these pathways effectively.

The integration of computational chemistry tools has further accelerated the exploration of this compound's pharmacological potential. Molecular modeling studies have been instrumental in predicting binding interactions with target proteins, providing insights into how structural modifications might enhance affinity or selectivity. Such computational approaches are increasingly complementing experimental work, enabling researchers to design more targeted experiments with greater efficiency.

As the field of medicinal chemistry continues to evolve, compounds like 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide represent a bridge between academic research and industrial applications. Their development not only advances our understanding of heterocyclic chemistry but also opens new possibilities for therapeutic intervention. The next steps involve comprehensive pharmacokinetic studies and preclinical trials to assess their safety and efficacy before moving towards clinical development.

The broader implications of such research extend beyond immediate therapeutic benefits. By fostering innovation in chemical synthesis and drug design, these studies contribute to the broader goal of improving human health through targeted molecular interventions. The collaborative efforts between chemists, biologists, and pharmacologists are essential in translating laboratory discoveries into tangible medical solutions.

In conclusion, the CAS No. 2098128-32-4 compound and its product name 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide exemplify the dynamic intersection of chemistry and medicine. Their unique structural features and promising biological activities make them valuable assets in ongoing efforts to develop novel therapeutics. As research progresses, these compounds are likely to play a pivotal role in shaping future treatments for a variety of diseases.